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Compound of Interest

Compound Name: CP 461

Cat. No.: B1669496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed information on the stability and proper storage of the apoptotic

antineoplastic agent CP 461 (also known as OSI-461; CAS Number: 227619-96-7). Adhering to

these best practices is crucial for ensuring the compound's integrity and obtaining reliable and

reproducible experimental results.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid CP 461?

A1: For optimal stability, solid CP 461 should be stored under specific temperature conditions.

For short-term storage, 0°C is recommended. For long-term storage, the compound should be

kept at -20°C.[1]

Q2: How should I store solutions of CP 461?

A2: CP 461 is soluble in dimethyl sulfoxide (DMSO).[1] Once dissolved, it is recommended to

store the solution at -80°C. Under these conditions, the solution is reported to be stable for up

to one year.[2] To minimize degradation from repeated freeze-thaw cycles, it is advisable to

aliquot the stock solution into smaller, single-use volumes.

Q3: What is the shelf-life of CP 461?
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A3: When stored as a solid at -20°C, CP 461 has a shelf-life of up to three years.[2] When

prepared as a solution in a suitable solvent and stored at -80°C, it is stable for one year.[2]

Q4: Is CP 461 sensitive to light?

A4: While specific photostability data for CP 461 is not readily available, it is a general best

practice for all photosensitive compounds to be protected from light. Therefore, it is

recommended to store both the solid compound and its solutions in light-protecting containers,

such as amber vials, or by wrapping standard containers in aluminum foil.
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Issue Potential Cause Recommended Action

Inconsistent or unexpected

experimental results.

Compound degradation due to

improper storage.

Verify that the solid compound

and its solutions have been

stored at the recommended

temperatures (-20°C for long-

term solid, -80°C for solutions).

Ensure that solutions have not

been subjected to an

excessive number of freeze-

thaw cycles.

Contamination of the

compound or solvent.

Use high-purity solvents, such

as DMSO, for preparing

solutions. Ensure that all

handling procedures are

performed under sterile

conditions to prevent microbial

or chemical contamination.

Difficulty dissolving the

compound.

Use of an inappropriate

solvent or incorrect solvent

temperature.

CP 461 is known to be soluble

in DMSO.[1][3] If solubility

issues arise, gentle warming

and sonication can be

employed to facilitate

dissolution.[3]

Compound has degraded or

absorbed moisture.

Ensure the compound has

been stored in a tightly sealed

container to prevent moisture

absorption. If degradation is

suspected, it is recommended

to use a fresh vial of the

compound.

Data Summary
Storage Conditions and Stability
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Form
Storage

Temperature
Duration Notes

Solid 0°C Short-term [1]

Solid -20°C
Long-term (up to 3

years)
[1][2]

Solution (in DMSO) -80°C Up to 1 year

[2] Aliquot to avoid

multiple freeze-thaw

cycles.

Experimental Protocols & Workflows
Preparation of a Stock Solution
A common practice for preparing a stock solution of CP 461 for in vitro experiments involves

dissolving the compound in DMSO.

Materials:

CP 461 (solid)

Dimethyl sulfoxide (DMSO), sterile, high-purity

Sterile, light-protecting microcentrifuge tubes or vials

Calibrated pipette

Procedure:

Allow the vial of solid CP 461 to equilibrate to room temperature before opening to prevent

condensation.

Weigh the desired amount of CP 461 in a sterile environment.

Add the appropriate volume of DMSO to achieve the desired stock concentration. For

example, to prepare a 10 mM stock solution, dissolve 4.21 mg of CP 461 in 1 mL of DMSO.
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Vortex or sonicate the solution gently until the compound is completely dissolved.

Aliquot the stock solution into single-use, light-protecting tubes.

Store the aliquots at -80°C.

General Experimental Workflow
The following diagram illustrates a typical workflow for utilizing CP 461 in a cell-based assay.
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Figure 1. General experimental workflow for CP 461.
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Signaling Pathway
CP 461 is known to be a selective apoptotic antineoplastic drug that engages tubulin on the

colchicine site. Its mechanism of action involves the inhibition of cyclic GMP

phosphodiesterase.
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Figure 2. Simplified signaling pathway of CP 461.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CP 461 Supplier | CAS 227619-96-7 | AOBIOUS [aobious.com]

2. targetmol.com [targetmol.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1669496?utm_src=pdf-body
https://www.benchchem.com/product/b1669496?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669496?utm_src=pdf-body
https://www.benchchem.com/product/b1669496?utm_src=pdf-custom-synthesis
https://aobious.com/aobious/apoptosis/39074-cp-461.html
https://www.targetmol.com/attachment/DataSheet/56F2C735-0389-4B5B-85EB-9A455301495B/T31020
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. CP 461 | Apoptosis | PDE | TargetMol [targetmol.com]

To cite this document: BenchChem. [Technical Support Center: CP 461 Stability and Storage
Best Practices]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669496#cp-461-stability-and-storage-best-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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